Cas no 872861-97-7 (N-(4-bromophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(4-bromophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872861-97-7
• MF: C₂₃H₂₂BrN₃O₃
• MW: 468.343084812164
• CID: 5509272
• PubChem ID: 5044093
• Update Time: 2025-07-16

N-(4-bromophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
• N-(4-bromophenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• N-(4-bromophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide
• AKOS024619509
• F2001-0739
• 872861-97-7
• N-(4-bromophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C23H22BrN3O3/c24-16-8-10-17(11-9-16)25-23(30)22(29)19-14-27(20-7-3-2-6-18(19)20)15-21(28)26-12-4-1-5-13-26/h2-3,6-11,14H,1,4-5,12-13,15H2,(H,25,30)
• InChI Key： ZRAZXBZLBWFSIO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C(C1=CN(C2C=CC=CC=21)CC(N1CCCCC1)=O)=O)=O

Computed Properties

• Exact Mass: 467.08445g/mol
• Monoisotopic Mass: 467.08445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(4-bromophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

N-(4-bromophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide: A Comprehensive Overview

N-(4-bromophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide, with the CAS number 872861-97-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a bromophenyl group, a piperidine ring, and an acetamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-(4-bromophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide is particularly noteworthy for its complexity and the presence of multiple functional groups. The bromophenyl group can influence the compound's solubility and metabolic stability, while the piperidine ring provides additional steric and electronic effects that can modulate its interactions with biological targets. The acetamide moiety, on the other hand, is known to enhance the compound's bioavailability and reduce its toxicity.

Recent studies have explored the potential of N-(4-bromophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's disease, and can also protect neurons from oxidative stress and apoptosis.

In addition to its neuroprotective properties, N-(4-bromophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-y l)ethyl-1H-indol -3 -y l}acet amide has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL -6, making it a potential candidate for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-bromophenyl)-2-o xo - 2 -{ 1 - 2 - ox o - 2 -( p ipe ri din - 1 - y l )e th yl - 1 H-i nd ol - 3 - yl }a cet am ide have also been studied extensively. Its oral bioavailability is moderate to high, and it exhibits good plasma stability. However, further research is needed to optimize its pharmacokinetic profile for clinical use. Preclinical studies have shown that this compound can be effectively absorbed from the gastrointestinal tract and distributed to various tissues, including the brain.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-bromophenyl)-2-o xo - 2 -{ 1 - 2 - ox o - 2 -( p ipe ri din - 1 - y l )e th yl - 1 H-i nd ol - 3 - yl }a cet am ide in human subjects. Early results are promising, with no significant adverse effects reported at therapeutic doses. However, more extensive trials are necessary to fully assess its long-term safety and therapeutic potential.

In conclusion, N-(4-bromophenyl)-2-o xo - 2 -{ 1 - 2 - ox o - 2 -( p ipe ri din - 1 - y l )e th yl - 1 H-i nd ol - 3 - yl }a cet am ide (CAS No. 872861-97-7) represents a promising compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing our understanding and treatment of complex diseases.